Cas no 2301837-03-4 ((1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride)

• Product Name: (1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride
• CAS No: 2301837-03-4
• MF: C₈H₁₅FO₂S
• MW: 194.266905069351
• CID: 6086154
• PubChem ID: 165898146
• Update Time: 2025-05-30

(1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2301837-03-4
• (1,3,3-trimethylcyclobutyl)methanesulfonyl fluoride
• EN300-3768927
• (1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride

• Inchi： 1S/C8H15FO2S/c1-7(2)4-8(3,5-7)6-12(9,10)11/h4-6H2,1-3H3
• InChI Key： CCEABKZMDGYVPN-UHFFFAOYSA-N
• SMILES： S(CC1(C)CC(C)(C)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 194.07767905g/mol
• Monoisotopic Mass: 194.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on (1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride

Introduction to (1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride (CAS No. 2301837-03-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical and biochemical research. Among these, (1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride (CAS No. 2301837-03-4) stands out as a compound of significant interest due to its unique structural and functional properties. This compound, characterized by its (1,3,3-Trimethylcyclobutyl)methanesulfonyl moiety, has garnered attention in the scientific community for its potential applications in synthetic chemistry and drug development.

The (1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride structure is a derivative of cyclobutane, which is a saturated hydrocarbon ring with four carbon atoms. The presence of three methyl groups at the 1, 3, and 3 positions enhances the stability and reactivity of the molecule, making it a valuable intermediate in organic synthesis. The sulfonyl fluoride group (-SO₂F) further contributes to its utility by providing a reactive site for nucleophilic substitution reactions, which are commonly employed in the synthesis of complex molecules.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. The (1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride compound serves as an excellent precursor for synthesizing sulfonamides, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. Researchers have leveraged this compound to develop new therapeutic agents that target various disease pathways.

One of the most compelling aspects of (1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride is its role in medicinal chemistry. The compound's ability to undergo facile sulfonylation reactions makes it an ideal candidate for modifying existing drug molecules or designing entirely new ones. For instance, studies have demonstrated its use in the synthesis of protease inhibitors, which are crucial in treating conditions such as HIV and cancer. The structural rigidity provided by the cyclobutane ring enhances binding affinity to biological targets, improving the efficacy of the resulting drug candidates.

The (1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride compound also finds applications in materials science and polymer chemistry. Its unique reactivity allows for the introduction of sulfonyl groups into polymer backbones, leading to materials with enhanced thermal stability and mechanical strength. These modified polymers have potential uses in high-performance coatings and adhesives.

Recent advancements in synthetic methodologies have further expanded the utility of (1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective transformations of this compound. These innovations have not only streamlined the synthesis process but also opened up new avenues for exploring its applications in drug discovery and material science.

The biological activity of derivatives derived from (1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride has been extensively studied. Researchers have identified several sulfonamide-based compounds that exhibit potent inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The structural features of these derivatives contribute to their high selectivity and low toxicity profiles.

In conclusion,(1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride (CAS No. 2301837-03-4) is a versatile compound with significant implications in pharmaceuticals and materials science. Its unique structural properties and reactivity make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound,(1,3,3-Trimethylcyclobutyl)methanesulfonyl fluoride is poised to play an even greater role in advancing scientific discovery and innovation.